Cas no 514188-82-0 (2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-didecyl-)

• Product name: 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-didecyl-
• CAS No: 514188-82-0
• MF: C₄₀H₅₂S₅
• MW: 693.16588
• CID: 362337
• PubChem ID: 58913677

2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-didecyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-didecyl-
• 2,5-bis[5-(5-decylthiophen-2-yl)thiophen-2-yl]thiophene
• 1~5~,5~5~-Didecyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-quinquethiophene
• DTXSID90730586
• SCHEMBL12151678
• 514188-82-0

• Inchi： InChI=1S/C40H52S5/c1-3-5-7-9-11-13-15-17-19-31-21-23-33(41-31)35-25-27-37(43-35)39-29-30-40(45-39)38-28-26-36(44-38)34-24-22-32(42-34)20-18-16-14-12-10-8-6-4-2/h21-30H,3-20H2,1-2H3
• InChI Key： HJKFQGGPTDQINM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC1=CC=C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(CCCCCCCCCC)S5)S4)S3)S2)S1

Computed Properties

• Exact Mass: 692.26766
• Monoisotopic Mass: 692.26725753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 22
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.1
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 0